Cas no 4217-64-5 (1,1-Bis(4-chlorophenyl)-1,2-ethanediol)

• Product Name: 1,1-Bis(4-chlorophenyl)-1,2-ethanediol
• CAS No: 4217-64-5
• MF: C₁₄H₁₂Cl₂O₂
• MW: 283.149882316589
• CID: 927859
• PubChem ID: 145732
• Update Time: 2025-04-19

1,1-Bis(4-chlorophenyl)-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

• 1,1-Bis(4-chlorophenyl)-1,2-ethanediol
• 1,1-bis(4-chlorophenyl)ethane-1,2-diol
• 1,2-Ethanediol, 1,1-bis(4-chlorophenyl)-
• 4217-64-5
• DTXSID60194994

• Inchi： 1S/C14H12Cl2O2/c15-12-5-1-10(2-6-12)14(18,9-17)11-3-7-13(16)8-4-11/h1-8,17-18H,9H2
• InChI Key： ZZLDPEVKVISPTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CO)(C1C=CC(=CC=1)Cl)O

Computed Properties

• Exact Mass: 282.02156
• Monoisotopic Mass: 282.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46